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Abstract
2,6-Heptanedione (CAS No. 13505-34-5) is a key diketone used as a building block in organic

synthesis, particularly in the formation of cyclic compounds. Its symmetric structure allows for

versatile intramolecular reactions, making it a valuable intermediate in the synthesis of complex

molecules, including pharmaceuticals. This guide provides an in-depth overview of the

commercial availability of 2,6-Heptanedione, its key chemical properties, and detailed

experimental protocols for its application in the synthesis of cyclic ketones.

Commercial Availability and Suppliers
2,6-Heptanedione is readily available from a variety of chemical suppliers, primarily based in

China. It is offered in a range of purities, typically from 95% to over 98%, and can be purchased

in quantities ranging from grams to kilograms. The table below summarizes a selection of

global suppliers for 2,6-Heptanedione.
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Supplier Purity
Available
Quantities

Location

Amadis Chemical

Company Limited
97% mg, g, kg China

Chengdu Kamel

Pharmaceutical Co.,

Ltd

98% 1g, 10g, 100g, 1kg China

GIHI CHEMICALS

CO.,LIMITED
99% 1kg (Min. Order) China

Hangzhou Lingrui

Chemical Co.,Ltd
Not Specified Not Specified China

Henan Kanbei

Chemical Co.,LTD
≥99% Not Specified China

Jiangsu aikang

biomedical research

and development co.,

LTD

95% (HPLC or GC) 1g, 5g, 10g China

JW & Y Pharmlab Co.,

Ltd.
96%

1g, 5g, 25g, 100g,

250g
China

Molport 96%, >95% 100mg - 2.5g Global (Marketplace)

Ningbo Benkang jishi

Pharmaceutical

Technology Co., Ltd.

98% (HPLC) 1g, 10g, 100g China

SAGECHEM LIMITED Not Specified Not Specified China

ShanDong Look

Chemical Co.,Ltd.
99% 1kg/bag, 25kg/bag China

SHANGHAI

SYSTEAM BIOCHEM

CO., LTD.

Not Specified 100g (Min. Order) China

Synchem 95% On Demand Germany
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Xi'an Eastling biotech

Co., Ltd.
High Purity Foil bag, Drum China

Physicochemical Properties
Property Value Reference

CAS Number 13505-34-5 [1]

Molecular Formula C7H12O2 [1]

Molecular Weight 128.17 g/mol [1]

Appearance White to yellow solid/crystals

Melting Point 33-34 °C [2]

Boiling Point 221-224 °C (at 760 mmHg) [2]

IUPAC Name heptane-2,6-dione [1]

Synonyms 2,6-Heptadione [1]

Key Synthetic Application: Intramolecular Aldol
Condensation
A primary application of 2,6-heptanedione in organic synthesis is its use in base-catalyzed

intramolecular aldol condensation to form a six-membered ring, specifically 3-methyl-2-

cyclohexenone.[2][3][4] This reaction is a fundamental method for constructing cyclic systems

and is valuable in the synthesis of more complex molecules.[2]

Reaction Mechanism and Workflow
The reaction proceeds via the formation of an enolate ion at one of the alpha-carbons, followed

by an intramolecular nucleophilic attack on the other carbonyl group to form a cyclic

intermediate.[3][4] Subsequent dehydration (elimination of a water molecule) upon heating

yields the stable α,β-unsaturated cyclic ketone.[4]
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Intramolecular Aldol Condensation Workflow
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Experimental Protocol: Synthesis of 3-Methyl-2-
cyclohexenone
The following is a representative experimental protocol for the intramolecular aldol

condensation of 2,6-heptanedione.

Materials:

2,6-Heptanedione

Aqueous Sodium Hydroxide (e.g., 5% w/v)

Diethyl ether or Ethyl acetate (for extraction)

Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2,6-heptanedione in a suitable volume of aqueous sodium hydroxide

solution.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b080457?utm_src=pdf-body
https://www.benchchem.com/product/b080457?utm_src=pdf-body
https://www.benchchem.com/product/b080457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

Washing: Combine the organic layers and wash with water and then with brine to remove

any remaining base and dissolved salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be further purified by distillation or column

chromatography to yield pure 3-methyl-2-cyclohexenone.

Synthesis of 2,6-Heptanedione
For researchers interested in the synthesis of 2,6-heptanedione, several routes have been

reported. One notable method involves the reaction of diketene with formaldehyde in an

aqueous medium.[5] Another approach utilizes a Grignard reaction between methyl magnesium

bromide and N1,N5-dimethoxy-N1,N5-dimethylglutaramide.[6]
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Synthesis of 2,6-Heptanedione (Grignard Method)
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Synthetic Workflow for 2,6-Heptanedione
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Safety Information
2,6-Heptanedione should be handled with appropriate safety precautions in a well-ventilated

area or fume hood. It is advisable to wear personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.[7]

Conclusion
2,6-Heptanedione is a commercially accessible and synthetically versatile building block,

particularly for the construction of six-membered ring systems, which are prevalent in many

biologically active molecules. Its utility in intramolecular aldol condensations provides a reliable

method for accessing functionalized cyclohexenones, making it a valuable tool for researchers

in organic synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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